Diethyl 5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-hydroxyisophthalate

• IUPAC Name: diethyl 5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxybenzene-1,3-dicarboxylate
• InChI: InChI=1S/C18H15ClF3NO5/c1-3-27-16(25)11-5-9(6-12(15(11)24)17(26)28-4-2)14-13(19)7-10(8-23-14)18(20,21)22/h5-8,24H,3-4H2,1-2H3
• InChI Key: DKBZQEWGDOQJPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1O)C(=O)OCC)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C18H15ClF3NO5
• Molecular Weight: 417.8 g/mol

Description

Diethyl 5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-hydroxyisophthalate, or DCTPH, is an organic compound with a wide variety of uses in scientific research. It is a derivative of isophthalic acid and has been used in a variety of applications, such as organic synthesis, drug development, and biochemistry. DCTPH is a useful reagent for organic synthesis and has been used in a variety of research studies.

Scientific Research Applications

Coordination Polymers and Magnetic Properties

Research on coordination polymers, such as those involving 5-methoxyisophthalate ligands, has demonstrated their potential in synthesizing new materials with interesting magnetic properties. These studies explore the synthesis, crystal structures, and magnetic interactions within materials, potentially relevant to fields like materials science and nanotechnology (Lufang Ma et al., 2010).

Catalytic Activity in Chemical Reactions

Research into new soluble peripherally tetra-substituted Co(II) and Fe(II) phthalocyanines has shown these compounds' effectiveness as catalysts in chemical reactions, such as the oxidation of cyclohexene. This suggests potential applications in catalysis, highlighting how similar compounds might be used to facilitate or enhance chemical transformations (E. Saka et al., 2013).

Photodegradation and Environmental Applications

Studies on the photodegradation of diethyl phthalate using photocatalysts, such as PANi/CNT/TiO2, irradiated with visible light, demonstrate the environmental applications of similar compounds. This research is particularly relevant for understanding how certain chemical compounds can be broken down or degraded in environmental settings, potentially contributing to pollution mitigation strategies (C. Hung et al., 2017).

Chemical Synthesis and Intermediate Applications

The synthesis of organic intermediates, like Diethyl 5-ethyl-2,3-pyridinedicarboxylate, showcases the chemical versatility and potential utility of similar compounds in the production of dyes, medicines, and pesticides. This area of research underscores the importance of such compounds in various industrial and pharmaceutical applications (Hunsheng et al., 2014).